N-(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide

• CAS RN: 2731008-41-4
• Molecular Formula: C18H19N5O3
• Molecular Weight: 353.4

Description

N-(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide, also known as N-(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide, is a heterocyclic compound with a benzamide core. It is a synthetic compound that has been widely used in scientific research due to its unique properties. It has a wide range of applications in biochemistry, pharmacology, and other fields.

Mechanism of Action

N-(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide has been found to act as an inhibitor of several enzymes, including cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation and pain. It has been found to inhibit the activity of COX-2 by binding to its active site and preventing the enzyme from converting arachidonic acid into prostaglandins, which are molecules that are involved in inflammation and pain. Additionally, N-(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide has been found to inhibit the activity of other enzymes, such as thromboxane synthase, which is involved in blood clotting, and 5-lipoxygenase, which is involved in the production of leukotrienes, molecules involved in inflammation and allergic reactions.
Biochemical and Physiological Effects
N-(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide has been found to have several biochemical and physiological effects. It has been found to inhibit the activity of several enzymes involved in inflammation and pain, such as cyclooxygenase-2 (COX-2). Additionally, it has been found to inhibit the activity of other enzymes, such as thromboxane synthase and 5-lipoxygenase, which are involved in blood clotting and the production of leukotrienes, respectively. Furthermore, it has been found to have anti-inflammatory, analgesic, and antipyretic effects in animal models.

Advantages and Limitations for Lab Experiments

N-(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide is an important compound for scientific research due to its wide range of applications. It has several advantages for use in laboratory experiments, including its high solubility in water and its ability to bind to proteins. Additionally, it has been found to be stable in aqueous solutions, making it suitable for use in a variety of experiments. However, there are some limitations to its use in laboratory experiments. For example, it is not very soluble in organic solvents, which can limit its use in certain experiments. Additionally, it is not very stable in acidic or basic solutions, which can make it difficult to use in certain experiments.

Future Directions

N-(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide has a wide range of applications in scientific research and its potential for further research is vast. Future research could focus on the development of new compounds based on the structure of N-(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide. Additionally, further research could focus on the development of new drug delivery systems based on the compound. Additionally, further research could focus on the development of new drugs based on the compound, as well as the development of new diagnostic tools and therapeutic agents. Finally, further research could focus on the elucidation of the biochemical and physiological effects of N-(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide.

Synthesis Methods

The synthesis of N-(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide can be achieved through a multi-step process. The first step involves the reaction of 4-hydroxybenzamide with 2-amino-4-hydroxybenzaldehyde in the presence of a base such as sodium hydroxide. This reaction results in the formation of N-(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide. The second step involves the reaction of the compound with ethylenediamine to form a triazole derivative. The final step involves the reaction of the triazole derivative with methyl iodide to form the desired product.

Scientific Research Applications

N-(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide(2-aminophenyl)-4-{[1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methoxy}benzamide has been widely used in scientific research due to its unique properties. It has been used in the synthesis of various compounds such as inhibitors, fluorescent probes, and drugs. It has also been used in the development of new materials for use in drug delivery systems. Additionally, it has been used in the study of protein-protein interactions and in the development of new drugs for the treatment of cancer and other diseases.